Cas no 1600812-27-8 (1-butoxy-1-(iodomethyl)-4-propylcyclohexane)

• Product Name: 1-butoxy-1-(iodomethyl)-4-propylcyclohexane
• CAS No: 1600812-27-8
• MF: C₁₄H₂₇IO
• MW: 338.268057107925
• CID: 5888175
• PubChem ID: 114772042
• Update Time: 2025-10-28

1-butoxy-1-(iodomethyl)-4-propylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-butoxy-1-(iodomethyl)-4-propylcyclohexane
• 1600812-27-8
• EN300-1135369

• Inchi： 1S/C14H27IO/c1-3-5-11-16-14(12-15)9-7-13(6-4-2)8-10-14/h13H,3-12H2,1-2H3
• InChI Key： CFHWQRWHJAMWIL-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CCC)CC1)OCCCC

Computed Properties

• Exact Mass: 338.11066g/mol
• Monoisotopic Mass: 338.11066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-butoxy-1-(iodomethyl)-4-propylcyclohexane

Recent Advances in the Study of 1-butoxy-1-(iodomethyl)-4-propylcyclohexane (CAS: 1600812-27-8)

The compound 1-butoxy-1-(iodomethyl)-4-propylcyclohexane (CAS: 1600812-27-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone functionalized with butoxy, iodomethyl, and propyl groups, exhibits promising potential in various applications, including drug discovery and material science. Recent studies have focused on elucidating its synthesis pathways, physicochemical properties, and biological activities, providing valuable insights for further development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 1-butoxy-1-(iodomethyl)-4-propylcyclohexane, highlighting its efficient preparation through a multi-step process involving cyclohexane derivatives. The researchers emphasized the compound's stability under various conditions, making it a viable candidate for further functionalization. Additionally, the study reported preliminary findings on its interaction with biological targets, suggesting potential applications in antimicrobial and anti-inflammatory therapies.

In another recent investigation, researchers evaluated the compound's role as a building block for more complex pharmaceutical agents. The study, featured in Organic & Biomolecular Chemistry (2024), demonstrated that 1-butoxy-1-(iodomethyl)-4-propylcyclohexane could serve as a versatile intermediate in the synthesis of novel bioactive molecules. Its iodine moiety was particularly noted for facilitating cross-coupling reactions, enabling the creation of diverse derivatives with enhanced pharmacological properties.

Further research has delved into the compound's potential in material science. A 2024 study in ACS Applied Materials & Interfaces investigated its use in the development of advanced polymeric materials. The findings indicated that 1-butoxy-1-(iodomethyl)-4-propylcyclohexane could act as a functional monomer, contributing to the formation of polymers with tailored mechanical and thermal properties. This opens new avenues for its application in biomedical devices and drug delivery systems.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing potential toxicity. Ongoing studies are addressing these issues through structural modifications and formulation strategies. For instance, a recent preprint on bioRxiv (2024) proposed the encapsulation of 1-butoxy-1-(iodomethyl)-4-propylcyclohexane in nanocarriers to enhance its delivery efficiency and reduce side effects.

In conclusion, 1-butoxy-1-(iodomethyl)-4-propylcyclohexane (CAS: 1600812-27-8) represents a promising compound with multifaceted applications in chemical biology and pharmaceuticals. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic and material solutions.